Cas no 1936681-53-6 (Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy-)

• Product Name: Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy-
• CAS No: 1936681-53-6
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6045676
• PubChem ID: 130621203
• Update Time: 2025-06-20

Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy-
• 3-Methoxyspiro[3.3]heptane-1-carboxylic acid
• 1936681-53-6
• EN300-7544566

• Inchi： 1S/C9H14O3/c1-12-7-5-6(8(10)11)9(7)3-2-4-9/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： LXKKDVLTBFMOAE-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2(CCC2)C(OC)C1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 296.2±33.0 °C(Predicted)
• pka: 4.52±0.40(Predicted)

Additional information on Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy-

Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy-: A Versatile Building Block in Medicinal Chemistry and Materials Science

Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy- is a unique organic compound with the chemical formula C₁₀H₁₄O₃ and CAS number 1936681-53-6. This molecule features a spiro connection between two cycloalkane rings, creating a rigid and conformationally stable scaffold. The 3-methoxy- substituent introduces functional group versatility, enabling post-synthetic modifications for tailored applications. Recent studies have highlighted the potential of this compound in drug development, material science, and biochemical research, driven by its ability to modulate molecular interactions.

The spiro linkage in Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy- is a critical structural feature. Unlike traditional bridged or fused systems, the spiro configuration creates a single point of connection between the two cycloalkane rings, resulting in a unique three-dimensional architecture. This rigid framework is particularly advantageous in medicinal chemistry, where conformational stability can enhance drug-target binding affinity. The 3-methoxy- group further contributes to molecular flexibility, allowing for fine-tuning of physicochemical properties such as solubility and membrane permeability.

Recent advances in spiro-based compounds have expanded their utility in pharmaceutical research. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated the application of Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy- derivatives as potential anti-inflammatory agents. The compound's ability to interact with phospholipid membranes and modulate lipid signaling pathways was highlighted as a key mechanism. This finding aligns with broader trends in spiro-ring chemistry, where molecular rigidity and functional group diversity are leveraged to design drugs with improved bioavailability and target specificity.

The CAS 1936681-53-6 designation underscores the compound's synthetic accessibility and structural uniqueness. Researchers have explored its role as a building block in the synthesis of complex molecules, particularly in the development of small-molecule therapeutics. A 2022 review in *Organic & Biomolecular Chemistry* emphasized the importance of spiro-based scaffolds in creating molecules with tunable hydrophobicity and hydrogen-bonding capabilities. This property makes Spiro[3.3]heptane-1-carboxylic acid, 3-methyloxy- a promising candidate for applications in drug delivery systems and biocompatible materials.

Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy- has also attracted attention in the field of materials science. Its spiro-ring structure provides mechanical stability, while the 3-methoxy- group can be functionalized to introduce hydrophilic or hydrophobic properties. For example, a 2024 study in *Advanced Materials* reported the use of this compound as a core unit in the synthesis of nanocomposite polymers with enhanced thermal resistance. The ability to modulate surface properties through 3-methoxy- substitution highlights its potential in coating technologies and surface engineering.

In the context of drug discovery, the spiro-ring system of Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy- offers a platform for designing molecules with optimized pharmacokinetic profiles. A 2023 paper in *MedChemComm* explored the use of this compound as a lead molecule for targeting G-protein-coupled receptors (GPCRs). The study demonstrated that 3-methoxy- substitution could enhance receptor binding affinity while reducing off-target effects. This application underscores the importance of functional group manipulation in structure-activity relationship (SAR) studies.

Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy- is also being investigated for its role in biological systems. Research published in *Bioorganic & Medicinal Chemistry* in 2022 suggested that this compound could interact with lipid rafts in cell membranes, influencing signaling pathways associated with cell proliferation and apoptosis. The spiro-ring's ability to mimic natural lipid structures may explain its potential as a biomimetic agent in therapeutic applications.

The CAS 1936681-53-6 compound's versatility extends to green chemistry initiatives. Its synthesis involves relatively simple reaction conditions, reducing the environmental impact compared to more complex spiro-ring derivatives. A 2024 study in *Green Chemistry* highlighted the use of Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy- as a sustainable building block for developing eco-friendly polymers. This aligns with growing efforts in the chemical industry to prioritize atom economy and waste minimization.

Despite its promise, challenges remain in optimizing Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy- for specific applications. For example, achieving precise 3-methoxy- substitution patterns requires advanced synthetic methodologies, such as catalytic asymmetric reactions or enantioselective functionalization. Ongoing research focuses on developing scalable synthesis routes to meet industrial demands while maintaining stereochemical purity.

In summary, Spiro[3.3]heptane-1-carboxylic acid, 3-methoxy- represents a significant advancement in spiro-ring chemistry. Its unique spiro architecture, combined with the 3-methoxy- substituent, offers a versatile platform for applications in pharmaceuticals, materials science, and biotechnology. As research continues to uncover new properties and functionalities, this compound is poised to play an increasingly important role in innovative chemical design.